Propan-2-yl 2-(1-methylhydrazinyl)ethane-1-sulfonate

• CAS No.: 62692-67-5
• Molecular Formula: C6H16N2O3S
• Molecular Weight: 196.27 g/mol
• IUPAC Name: propan-2-yl 2-[amino(methyl)amino]ethanesulfonate
• InChI: InChI=1S/C6H16N2O3S/c1-6(2)11-12(9,10)5-4-8(3)7/h6H,4-5,7H2,1-3H3
• InChI Key: BGSUEVDFCLSFQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OS(=O)(=O)CCN(C)N

Description

Propan-2-yl 2-(1-methylhydrazinyl)ethane-1-sulfonate is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Propan-2-yl 2-(1-methylhydrazinyl)ethane-1-sulfonate typically involves the reaction of isopropyl ethanesulfonate with 1-methylhydrazine under controlled conditions. The reaction is carried out in an organic solvent, such as methanol or ethanol, at a temperature range of 25-50°C. The product is then purified through recrystallization or chromatography techniques .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, with stringent control over reaction conditions to ensure high yield and purity. The final product is often subjected to rigorous quality control measures to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

Propan-2-yl 2-(1-methylhydrazinyl)ethane-1-sulfonate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: It can undergo nucleophilic substitution reactions, where the sulfonate group is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines or thiols in an organic solvent.

Major Products Formed

Oxidation: Formation of corresponding sulfonic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted ethanesulfonates.

Scientific Research Applications

Propan-2-yl 2-(1-methylhydrazinyl)ethane-1-sulfonate is widely used in scientific research due to its versatility:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and enzyme inhibition studies.

Medicine: Investigated for its potential therapeutic effects and as a drug precursor.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Propan-2-yl 2-(1-methylhydrazinyl)ethane-1-sulfonate involves its interaction with specific molecular targets. It can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The compound may also interact with cellular pathways, affecting various biochemical processes .

Comparison with Similar Compounds

Similar Compounds

• Isopropyl ethanesulfonate
• Methylhydrazine derivatives
• Ethanesulfonic acid esters

Uniqueness

Propan-2-yl 2-(1-methylhydrazinyl)ethane-1-sulfonate stands out due to its unique combination of functional groups, which confer distinct reactivity and applications. Unlike other similar compounds, it offers a balance of stability and reactivity, making it suitable for a wide range of scientific and industrial applications .